Cas no 646060-22-2 (Ethanone, 1-benzo[a]pentacen-3-yl-)

• Product Name: Ethanone, 1-benzo[a]pentacen-3-yl-
• CAS No: 646060-22-2
• MF: C₂₈H₁₈O
• MW: 370.441927433014
• CID: 421560
• PubChem ID: 60042323
• Update Time: 2025-04-19

Ethanone, 1-benzo[a]pentacen-3-yl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-benzo[a]pentacen-3-yl-
• DTXSID90733517
• 646060-22-2
• 1-(Benzo[a]pentacen-3-yl)ethan-1-one

• Inchi： 1S/C28H18O/c1-17(29)18-8-9-27-21(10-18)6-7-22-13-25-14-23-11-19-4-2-3-5-20(19)12-24(23)15-26(25)16-28(22)27/h2-16H,1H3
• InChI Key： GQGCCMASHILADX-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2=C(C=1)C=CC1=CC3C=C4C=C5C=CC=CC5=CC4=CC=3C=C12

Computed Properties

• Exact Mass: 370.13584
• Monoisotopic Mass: 370.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07